Cas no 1226433-70-0 (2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole
• CAS No: 1226433-70-0
• MF: C₂₂H₁₆BrClN₂S
• MW: 455.797842025757
• CID: 5444829
• PubChem ID: 49672418
• Update Time: 2025-05-20

2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole
• 2-benzylsulfanyl-5-(4-bromophenyl)-1-(3-chlorophenyl)imidazole
• 1226433-70-0
• 2-(benzylthio)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole
• F2964-3175
• AKOS024477967
• 5-(4-Bromophenyl)-1-(3-chlorophenyl)-2-[(phenylmethyl)thio]-1H-imidazole

• Inchi： 1S/C22H16BrClN2S/c23-18-11-9-17(10-12-18)21-14-25-22(27-15-16-5-2-1-3-6-16)26(21)20-8-4-7-19(24)13-20/h1-14H,15H2
• InChI Key： ZVAPYHZIQFEIKT-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(C2=CC=CC(Cl)=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 453.99061g/mol
• Monoisotopic Mass: 453.99061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.6±65.0 °C(Predicted)
• pka: 2.49±0.60(Predicted)

Additional information on 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole

2-(Benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole: A Comprehensive Overview

The compound 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole, identified by the CAS number 1226433-70-0, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of substituents such as benzylsulfanyl, bromophenyl, and chlorophenyl groups imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The imidazole core of this compound serves as a versatile scaffold for further functionalization, enabling the exploration of diverse biological activities. For instance, the sulfur-containing benzylsulfanyl group can act as a bioisostere, potentially enhancing the molecule's pharmacokinetic properties.

The synthesis of 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the imidazole ring and introduce the desired substituents. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

In terms of chemical properties, this compound exhibits a high degree of stability under physiological conditions, making it suitable for in vivo studies. Its solubility profile has been optimized through careful selection of substituents, which is crucial for its potential application as a drug candidate. Additionally, computational studies have revealed that the molecule has favorable pharmacokinetic properties, including good absorption and low clearance rates.

The biological activity of 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole has been extensively studied using various in vitro and in vivo models. Recent findings suggest that this compound demonstrates potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, preliminary studies indicate that it may also exhibit anticancer properties by modulating signaling pathways associated with cell proliferation and apoptosis.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Its unique combination of structural features makes it an ideal candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring various strategies to enhance its bioavailability and reduce potential off-target effects.

In conclusion, 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazole represents a significant advancement in the field of organic synthesis and drug discovery. With its versatile structure and promising biological profile, this compound holds great potential for addressing unmet medical needs. As research continues to uncover its full spectrum of applications, it is likely to play a pivotal role in shaping future therapeutic interventions.